BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Cyclopentylpiperazine: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Cyclopentylpiperazine

Cat. No.: B042781

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for 1-
Cyclopentylpiperazine. The information is intended to support laboratory and research and
development activities by providing clear, actionable guidance to minimize risks and ensure a
safe working environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Cyclopentylpiperazine is
presented below. This data is essential for understanding its behavior under various laboratory
conditions.
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Property Value Source

Molecular Formula C9H18N2 [1112]

Molecular Weight 154.25 g/mol [1][2]
White crystalline solid or white

Appearance or colorless to light yellow [31[4]
powder to lump to clear liquid.

Melting Point Approximately 25-98 °C [3114]

Boiling Point 103-105 °C at 11 mmHg [4]
Soluble in some organic

N solvents like ethers, alcohols,

Solubility _ o [8]
and ketones. Slightly soluble in
water.

Flash Point 103-105 °C at 11 mmHg

Storage Temperature

Ambient Temperature

Hazard Identification and Classification

1-Cyclopentylpiperazine is classified as a hazardous substance. The following table

summarizes its GHS hazard statements.
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Hazard Class GHS Hazard Statement Source
Skin Corrosion/Irritation H315: Causes skin irritation. [1112]
Serious Eye Damage/Eye H319: Causes serious eye (]
Irritation irritation.
Acute Toxicity (Oral) H302: Harmful if swallowed. [1]

o H312: Harmful in contact with
Acute Toxicity (Dermal) ] [1]

skin.

Acute Toxicity (Inhalation) H332: Harmful if inhaled. [1]

Specific Target Organ Toxicity H335: May cause respiratory

(Single Exposure) irritation.

Note: The toxicological properties of 1-Cyclopentylpiperazine have not been thoroughly
investigated, and data on acute toxicity (e.g., LD50) is not currently available.[2][5]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 1-Cyclopentylpiperazine
are not readily available in the public domain. Researchers should adhere to established
OECD guidelines for testing of chemicals for acute oral, dermal, and inhalation toxicity, as well
as for skin and eye irritation.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimizing exposure and ensuring
safety.

4.1. Engineering Controls:
e Work should be conducted in a well-ventilated area.[5]

e Use of a laboratory fume hood or other appropriate local exhaust ventilation is
recommended, especially where dust or aerosols may be generated.[5]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6]

4.2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles
conforming to EN166 (EU) or NIOSH (US) standards.[5][6]

o Skin Protection:
o Wear suitable protective clothing to prevent skin contact.[3][6]

o Handle with chemical-resistant gloves that have been inspected prior to use.[5][7] Dispose
of contaminated gloves after use in accordance with good laboratory practices.[7]

o Wash hands thoroughly after handling.[6][7]
» Respiratory Protection:

o For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator may be used.

[7]

o For higher-level protection, use a type OV/AG/P99 (US) or ABEK-P2 (EU EN 143)
respirator cartridges.[7]

4.3. General Hygiene:

Avoid contact with skin, eyes, and clothing.[5][6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[6]

Do not eat, drink, or smoke when using this product.[6]

Wash hands before breaks and at the end of the workday.[7]
4.4, Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5][6]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH54831&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=25151
https://www.fishersci.com/store/msds?partNumber=AAH54831&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/1-Cyclopentyl-piperazine
https://www.fishersci.com/store/msds?partNumber=AAH54831&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=25151
https://www.capotchem.com/doc/msds_61379-64-4.do
https://www.capotchem.com/doc/msds_61379-64-4.do
https://www.fishersci.com/store/msds?partNumber=AAH54831&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/msds_61379-64-4.do
https://www.capotchem.com/doc/msds_61379-64-4.do
https://www.capotchem.com/doc/msds_61379-64-4.do
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=25151
https://www.fishersci.com/store/msds?partNumber=AAH54831&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH54831&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH54831&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.com/doc/msds_61379-64-4.do
https://www.chembk.com/en/chem/1-Cyclopentyl-piperazine
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=25151
https://www.fishersci.com/store/msds?partNumber=AAH54831&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Store in a designated corrosives area.[6]

o Keep away from fire and oxidizing agents.[3]
Emergency Procedures
5.1. First Aid Measures:

General Advice: If you feel unwell, seek medical advice. Show the safety data sheet to the
doctor in attendance.[5][6][7]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[2][5] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.
[2] Seek medical attention.[2][5]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash off with soap
and plenty of water.[2][5][6] Seek medical attention if irritation occurs.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[2][6] Seek
immediate medical attention.[6]

If Swallowed: Rinse mouth with water.[2][5][7] Do NOT induce vomiting.[2][5] Never give
anything by mouth to an unconscious person.[2][5] Call a physician or poison control center
immediately.[2][5][6]

5.2. Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][5][7]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and
nitrogen oxides.[5][6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear for firefighting.[5][6][7]

5.3. Accidental Release Measures:
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e Personal Precautions:

(¢]

Use personal protective equipment.[6][7]

[¢]

Evacuate personnel to safe areas.[6][7]

[¢]

Ensure adequate ventilation.[5][7]

[e]

Avoid dust formation and inhalation of dust.[5][7]

o

Do not touch damaged containers or spilled material unless wearing appropriate protective
clothing.[5]

e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.[8]
o Do not let the product enter drains, water courses, or the ground.[5][6][7]
e Methods for Cleaning Up:
o Sweep up and shovel the material into suitable, closed containers for disposal.[6][7]
o Avoid creating dust.[6][7]

Visual Workflow Guides

The following diagrams illustrate standardized workflows for handling 1-
Cyclopentylpiperazine in both routine and emergency situations.
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Caption: Routine Handling Workflow for 1-Cyclopentylpiperazine.
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Spill of 1-Cyclopentylpiperazine Occurs
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Caption: Spill Response Workflow for 1-Cyclopentylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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